Cas no 73152-71-3 (BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-)

• Product Name: BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-
• CAS No: 73152-71-3
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 3408929
• PubChem ID: 9549664
• Update Time: 2025-04-21

BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-HEXYL-
• 4-hexylbicyclo[2.2.2]octane-1-carboxylic acid
• SMR000113247
• AA-516/33241045
• MLS000547468
• SCHEMBL9476457
• 73152-71-3
• CHEMBL1351114
• DTXSID701252619

• Inchi： 1S/C15H26O2/c1-2-3-4-5-6-14-7-10-15(11-8-14,12-9-14)13(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： LIRTWQRBISDCLZ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(CCCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 238.193280068Da
• Monoisotopic Mass: 238.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų